1-((Pyridin-3-YL)methyl)piperidin-4-one

• IUPAC Name: 1-(pyridin-3-ylmethyl)piperidin-4-one
• InChI: InChI=1S/C11H14N2O/c14-11-3-6-13(7-4-11)9-10-2-1-5-12-8-10/h1-2,5,8H,3-4,6-7,9H2
• InChI Key: OTULPMPRCARKLQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1=O)CC2=CN=CC=C2
• Molecular Formula: C11H14N2O
• DSSTOX Substance ID: DTXSID10423625
• Molecular Weight: 190.24 g/mol
• CAS RN: 41661-57-8

Description

This compound belongs to the phenylpyrazoles. These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group. It targets the protein serine/threonine-protein kinase B-raf.

Synthesis Analysis

A series of 2,6-diaryl-3-methyl-4-piperidones were synthesized by Mannich reaction (condensation) of ethyl methyl ketone, benzaldehyde, substituted aromatic aldehydes, and ammonium acetate. Thiosemicarbazone derivatives of 2,6-diaryl-3-methyl-4-piperidones were synthesized by reaction of 2,6-diaryl-3-methyl-4-piperidones with thiosemicarbazide.

Molecular Structure Analysis

The structure of this compound is also available as a 2d Mol file or as a computed 3d SD file.

Chemical Reactions Analysis

The antibacterial activity of all the synthesized compounds are good enough in comparison to ampicillin while the antifungal activity of thiosemicarbazone derivatives of piperidin-4-one are very high from piperidine-4-one which indicate the activity is enhanced by addition of this group.

Physical And Chemical Properties Analysis

The physical form of this compound is oil.

Scientific Research Applications

Here is a comprehensive analysis of the scientific research applications of “1-((Pyridin-3-YL)methyl)piperidin-4-one”, organized into distinct sections for each application:

Antidiabetic Potential

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Antimicrobial Activity

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Medicinal Chemistry Building Blocks

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Antioxidant Properties

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Gastrointestinal Applications

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Synthesis routes and methods I

Procedure details

1-(3-Pyridinylmethyl)-4-piperidone is prepared from 4-piperidone and 3-picolyl chloride hydrochloride essentially as described above in Example 38, Scheme C, step a.

Synthesis routes and methods II

Procedure details

72 Grams of sodium hydride (50% dispersion in oil) were added to 1.5 liters of sodium dried benzene and the suspension formed was refluxed. 137.61 grams of 3-[N,N-di(2-methoxycarbonylethyl)aminomethyl]pyridine were added dropwise to the refluxing sodium hydride suspension in benzene and the solution was heated for a further 21/2 hours. 500 Milliliters of concentrated hydrochloric acid was added carefully. The mixture was filtered, separated and the acid layer combined with a further 200 milliliters of concentrated hydrochloric acid and refluxed for 18 hours. Solid sodium carbonate was added till the solution had a pH of 8. The mixture was filtered and the solution treated with benzene. The benzene extracts were combined, dried over magnesium sulphate and the solvent was evaporated to give 66.58 grams of N-(3-pyridylmethyl)-4-piperidone.